Cas no 855521-80-1 (1,6-Naphthyridine-4-carboxylic acid, 2-[3-(trifluoromethyl)phenyl]-)

• Product Name: 1,6-Naphthyridine-4-carboxylic acid, 2-[3-(trifluoromethyl)phenyl]-
• CAS No: 855521-80-1
• MF: C₁₆H₉F₃N₂O₂
• MW: 318.250074148178
• CID: 1838876
• PubChem ID: 59831532
• Update Time: 2025-04-21

1,6-Naphthyridine-4-carboxylic acid, 2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-4-carboxylic acid, 2-[3-(trifluoromethyl)phenyl]-
• 855521-80-1
• LNIVARWSHSHGJV-UHFFFAOYSA-N
• SCHEMBL4246561

• Inchi： 1S/C16H9F3N2O2/c17-16(18,19)10-3-1-2-9(6-10)14-7-11(15(22)23)12-8-20-5-4-13(12)21-14/h1-8H,(H,22,23)
• InChI Key： LNIVARWSHSHGJV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=C(C(=O)O)C2C=NC=CC=2N=1)(F)F

Computed Properties

• Exact Mass: 318.06161202g/mol
• Monoisotopic Mass: 318.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1Ų